1-Bromo-2-isocyanato-4,5-dimethoxybenzene

• Molecular Formula: C9H8BrNO3
• Molecular Weight: 258.07 g/mol
• IUPAC Name: 1-bromo-2-isocyanato-4,5-dimethoxybenzene
• InChI: InChI=1S/C9H8BrNO3/c1-13-8-3-6(10)7(11-5-12)4-9(8)14-2/h3-4H,1-2H3
• InChI Key: VOCXTMLNZYVNJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)N=C=O)Br)OC

Description

1-Bromo-2-isocyanato-4,5-dimethoxybenzene is a useful research compound. Its molecular formula is C9H8BrNO3 and its molecular weight is 258.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-4,5-dimethoxyaniline (464 mg, 2.0 mmol) was dissolved in 10 ml of toluene at room temperature. DMAP (1 eq, 245 mg), and pyridine (1.3 eq, 0.22 ml) were added followed by phosgene (1.33 eq, 1.33 ml of a 20% solution in toluene). The mixture was heated to 90° C. for 4 hours. Upon cooling, the mixture was filtered and the filtrate was concentrated in vacuo to give 1-bromo-2-isocyanato-4,5-dimethoxy-benzene (542 mg, quantitative) as a light brown oil.